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Compound of Interest

Compound Name: 4-Methylpentanal-d7

Cat. No.: B1146708

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 4-
Methylpentanal-d7 (CAS No. 1794978-55-4). As a deuterated analog, its safety profile is
considered to be nearly identical to its non-deuterated counterpart, 4-Methylpentanal (CAS No.
1119-16-0). The information presented herein is based on the available Safety Data Sheets
(SDS) and scientific literature for 4-Methylpentanal and is intended to guide laboratory
personnel in the safe handling and use of this compound.

Chemical Identification and Physical Properties

4-Methylpentanal-d7 is a labeled version of 4-methylpentanal, an aliphatic aldehyde. Its
primary application is as an intermediate in the synthesis of labeled compounds, such as
Pregabalin, for use in metabolic and pharmacokinetic studies.[1]

Table 1: Physical and Chemical Properties of 4-Methylpentanal
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Property Value Source
Molecular Formula CeH120 ChemBK
Molecular Weight 100.16 g/mol ChemBK
Appearance Colorless Liquid Benchchem
Boiling Point 128-135 °C ChemBK
Melting Point -72.5 °C (estimate) ChemBK
Flash Point 17.8°C ChemBK
Density 0.8079 g/cm? (estimate) ChemBK
Vapor Pressure 16.9 mmHg at 25 °C ChemBK
Water Solubility 3.8 g/L (predicted) FooDB

Hazard Identification and Classification

4-Methylpentanal is classified as a hazardous substance according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The primary hazards are
associated with its flammability and potential to cause irritation upon contact.

Table 2: GHS Hazard Classification of 4-Methylpentanal
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Data sourced from PubChem.

Toxicological Information

The toxicological data for 4-Methylpentanal indicates that it is harmful if ingested and can
cause irritation to the skin, eyes, and respiratory system.

Table 3: Acute Toxicity Data for 4-Methylpentanal
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Route of Exposure  Species Toxicity Value Source
Oral Rat LDso: 5660 mg/kg ChemBK
_ LCLo: 16000 ppm/4
Inhalation Rat ChemBK
hours

Note on Experimental Protocols: Detailed experimental protocols for the determination of the
toxicological and physical hazard data presented in this guide are not publicly available in the
referenced safety data sheets. The provided data is a summary of results from standardized

testing procedures.

Safe Handling and Emergency Procedures

The following workflow outlines the essential procedures for the safe handling of 4-
Methylpentanal-d7 in a laboratory setting.
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Safe Handling Workflow for 4-Methylpentanal-d7

Preparation

Conduct Risk Assessment

A4

Don Appropriate PPE:
- Safety Goggles
- Chemical Resistant Gloves
- Lab Coat

\4

Work in a Fume Hood

Handling ar‘wyd Use
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avoiding splashes

/ \\ \\
Store in a cool, dry, Small Spill: Large Spill:
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Fire:
Use dry chemical, CO2,

or alcohol-resistant foam

First Aid:
- Skin: Wash with soap and water

Eyes: Rinse with water for 15 min

- Inhalation: Move to fresh air
- Ingestion: Seek medical attention

Waste Disposal
\ 4

Collect waste in a
labeled, sealed container
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Dispose of as
hazardous chemical waste
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Safe handling workflow for 4-Methylpentanal-d7.
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Signaling Pathways and Logical Relationships

The hazards associated with 4-Methylpentanal-d7 exposure can be understood as a logical
progression from exposure to potential health effects.

Hazard Pathway for 4-Methylpentanal-d7 Exposure
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Logical relationship between exposure and health effects.

Conclusion

This technical guide summarizes the key safety information for 4-Methylpentanal-d7, based
on data available for its non-deuterated analog. Researchers, scientists, and drug development
professionals should use this information to implement safe laboratory practices, including the
use of appropriate personal protective equipment and engineering controls. Always refer to the
specific Safety Data Sheet provided by the supplier for the most current and detailed
information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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